Cas no 885279-97-0 ((2-(3-Fluorophenyl)thiazol-4-yl)methanol)

• Product Name: (2-(3-Fluorophenyl)thiazol-4-yl)methanol
• CAS No: 885279-97-0
• MF: C₁₀H₈FNOS
• MW: 209.24002456665
• MDL: MFCD06738385
• CID: 711704
• PubChem ID: 65576360
• Update Time: 2025-04-19

(2-(3-Fluorophenyl)thiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(3-Fluorophenyl)thiazol-4-yl)methanol
• [2-(3-fluorophenyl)-1,3-thiazol-4-yl]methanol
• [2-(3-FLUORO-PHENYL)-THIAZOL-4-YL]-METHANOL
• [2-(3-FLUOROPHENYL)THIAZOL-4-YL]METHANOL
• 2-(3-fluorophenyl)-4-Thiazolemethanol
• 4-Thiazolemethanol,2-(3-fluorophenyl)-
• Y5621
• 885279-97-0
• FT-0730715
• DTXSID90734908
• AB27051
• A861889
• 4-BROMOPHENOXYACETALDEHYDEDIETHYLACETAL
• SCHEMBL15356488
• AKOS014914689
• MFCD06738385
• DB-077825
• G14821

• MDL： MFCD06738385
• Inchi： 1S/C10H8FNOS/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
• InChI Key： POHIWRXGBCMZCN-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 209.03100
• Monoisotopic Mass: 209.03106321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36000
• LogP: 2.44150